![molecular formula C11H15ClFNO B1440493 [(3S,4R)-4-(2-Fluorophenyl)pyrrolidin-3-yl]-methanol hydrochloride CAS No. 1217689-47-8](/img/structure/B1440493.png)
[(3S,4R)-4-(2-Fluorophenyl)pyrrolidin-3-yl]-methanol hydrochloride
Overview
Description
Scientific Research Applications
Spectral Characterization in Pharmaceutical Analysis
- Study 1: An investigation into paroxetine hydrochloride hemihydrate, a pharmaceutical ingredient, identified impurities after stress testing. One impurity was characterized as [(3S,4R)-4-(4-fluorophenyl)piperidin-3-yl]methanol. This research highlights the compound's relevance in pharmaceutical quality control (Munigela et al., 2008).
Chemical Synthesis and Structural Analysis
- Study 2: A paper discussed the synthesis of related pyrrolidin-2-ones, useful in preparing agrochemicals or medicinal compounds. This study provides insight into the synthetic pathways that might involve similar compounds (Ghelfi et al., 2003).
- Study 3: In a different context, the theoretical study of similar compounds, such as (RS)-(4-fluorophenyl) (pyridine-2yl) methanol, using density functional theory, offers a framework for understanding the molecular properties and active sites of related molecules (Trivedi, 2017).
Applications in Material Science
- Study 4: Research on organotin(IV) complexes, including compounds structurally similar to (3S,4R)-4-(2-Fluorophenyl)pyrrolidin-3-yl]-methanol hydrochloride, highlights potential applications in material science and antimicrobial activity (Singh et al., 2016).
Safety and Hazards
properties
IUPAC Name |
[(3S,4R)-4-(2-fluorophenyl)pyrrolidin-3-yl]methanol;hydrochloride |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C11H14FNO.ClH/c12-11-4-2-1-3-9(11)10-6-13-5-8(10)7-14;/h1-4,8,10,13-14H,5-7H2;1H/t8-,10+;/m0./s1 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
BTPUGHCOEZKEFV-KXNXZCPBSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1C(C(CN1)C2=CC=CC=C2F)CO.Cl |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
C1[C@H]([C@@H](CN1)C2=CC=CC=C2F)CO.Cl |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C11H15ClFNO |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
231.69 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
[(3S,4R)-4-(2-Fluorophenyl)pyrrolidin-3-yl]-methanol hydrochloride | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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